Cas no 340721-92-8 (2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID)

• Product Name: 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID
• CAS No: 340721-92-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD24485356
• CID: 3944177
• Update Time: 2025-06-08

2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-imidazole]-1-acetic acid
• 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID

• MDL： MFCD24485356
• Inchi： 1S/C8H8N4O2/c13-6(14)5-12-4-3-11-8(12)7-9-1-2-10-7/h1-4H,5H2,(H,9,10)(H,13,14)
• InChI Key： WJUWXVGIPHIXMP-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)N(CC(O)=O)C=CN=1

Additional information on 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID

Professional Introduction to 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID (CAS No. 340721-92-8)

2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID, a compound with the chemical identifier CAS No. 340721-92-8, represents a significant advancement in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic derivative, featuring a dual-imidazole scaffold, has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development.

The compound's molecular structure consists of two interconnected imidazole rings linked through an acetic acid moiety. This configuration imparts distinct electronic and steric characteristics, making it a versatile building block for designing novel pharmacophores. The presence of nitrogen atoms in both imidazole rings enhances its ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

Recent research has highlighted the compound's promising role in developing antimicrobial agents. Studies have demonstrated that derivatives of 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The dual-imidazole core is believed to disrupt essential bacterial cell wall synthesis and membrane integrity, offering a novel mechanism of action that may circumvent existing resistance mechanisms.

In addition to its antimicrobial properties, this compound has shown potential in anticancer research. Preclinical studies indicate that certain analogs of 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID can selectively inhibit the proliferation of cancer cells by targeting specific kinases and transcription factors. The ability of the imidazole rings to modulate enzyme activity at the molecular level makes it an attractive candidate for developing targeted therapies that minimize side effects on healthy tissues.

The synthesis of 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID involves a series of well-defined chemical transformations, including condensation reactions, cyclization, and functional group modifications. Advanced synthetic methodologies have enabled the efficient production of this compound in multi-kilogram quantities, facilitating its use in large-scale screening programs and industrial applications. The robustness of its synthetic route ensures high purity and yield, making it commercially viable for further development.

One of the most compelling aspects of 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID is its adaptability for derivatization into a wide range of bioactive molecules. By introducing various substituents at strategic positions within the imidazole rings or the acetic acid side chain, chemists can fine-tune its pharmacological properties. This flexibility has led to the discovery of several lead compounds with enhanced potency, selectivity, and pharmacokinetic profiles.

The compound's stability under various conditions has also been thoroughly investigated. Spectroscopic analyses, including NMR spectroscopy and mass spectrometry, have confirmed its structural integrity under both ambient and controlled environments. This stability is crucial for ensuring consistent performance in biological assays and pharmaceutical formulations.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID and its biological targets. These studies have helped identify key binding pockets and optimized analogs for improved binding affinity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agricultural biotechnology, where it may serve as a precursor for developing novel pesticides with reduced environmental impact. Its ability to interact with biological systems at multiple levels makes it a valuable tool for addressing diverse challenges in sustainable agriculture.

In conclusion, 2-2-(1H-IMIDAZOL-2-YL)-1H-IMIDAZOL-1-YLACETIC ACID (CAS No. 340721-92-8) represents a cornerstone in modern medicinal chemistry. Its unique structural features, coupled with its broad spectrum of biological activities, position it as a key intermediate in drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.